Cas no 1105192-39-9 (4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1105192-39-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD11986883
• CID: 4560619
• PubChem ID: 33679382
• Update Time: 2025-06-13

4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-pyrrol-1-yl-thiazole-5-carboxylic acid
• MFCD11986883
• 5-Thiazolecarboxylic acid, 4-methyl-2-(1H-pyrrol-1-yl)-
• 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD11986883
• Inchi： 1S/C9H8N2O2S/c1-6-7(8(12)13)14-9(10-6)11-4-2-3-5-11/h2-5H,1H3,(H,12,13)
• InChI Key： CSUNGMDSKKLZIC-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1N1C=CC=C1

Additional information on 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

Research Briefing on 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid (CAS: 1105192-39-9)

4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid (CAS: 1105192-39-9) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrole-thiazole scaffold, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its role as a key intermediate in the synthesis of more complex bioactive molecules, highlighting its versatility in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid serves as a crucial building block in the development of novel kinase inhibitors. The research team utilized this compound to synthesize a series of derivatives targeting specific oncogenic kinases, with promising results in preclinical models of breast cancer. The study reported a significant reduction in tumor growth rates when these derivatives were administered, suggesting potential therapeutic applications.

In addition to its role in oncology, recent investigations have explored the compound's antimicrobial potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, which could pave the way for new antimicrobial strategies.

The synthetic pathways for 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid have also been optimized in recent years. A 2023 study in Organic Process Research & Development presented a scalable, high-yield synthesis method that reduces production costs while maintaining purity standards suitable for pharmaceutical applications. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further research and development.

Looking ahead, researchers are particularly interested in exploring the compound's potential as a scaffold for PROTAC (Proteolysis Targeting Chimeras) development. Early-stage research presented at the 2024 American Chemical Society meeting showed promising results in targeting previously "undruggable" proteins, opening new possibilities in targeted protein degradation therapies. The unique chemical properties of 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid appear to make it particularly suitable for this emerging therapeutic approach.

In conclusion, 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid (CAS: 1105192-39-9) represents a versatile and promising compound in contemporary medicinal chemistry research. Its applications span multiple therapeutic areas, from oncology to infectious diseases, and its role as a synthetic intermediate continues to expand. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals, particularly in addressing current challenges in drug resistance and undruggable targets.